5-[(4-Hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one

• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 5-[(4-hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C20H19N3O2S/c24-17-8-6-15(7-9-17)14-18-19(25)21-20(26-18)23-12-10-22(11-13-23)16-4-2-1-3-5-16/h1-9,14,24H,10-13H2
• InChI Key: CKFWFLPFGHSSGI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC(=O)C(=CC4=CC=C(C=C4)O)S3

Description

The compound 5-[(4-Hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one features a thiazol-4-one core substituted with a 4-hydroxyphenylmethylidene group at position 5 and a 4-phenylpiperazinyl moiety at position 2. This structure combines hydrophilic (hydroxyl group) and hydrophobic (arylpiperazine) elements, making it a candidate for diverse biological applications, including enzyme inhibition and receptor modulation .

Biological Activity

The compound 5-[(4-Hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one , also known as (5Z)-5-(4-hydroxybenzylidene)-2-(4-phenylpiperazin-1-yl)thiazol-4(5H)-one , has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H19N3O2S
• Molecular Weight : 365.45 g/mol
• Structure : The compound features a thiazole ring, a phenylpiperazine moiety, and a hydroxyphenyl group, contributing to its biological activity.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. A study demonstrated that similar compounds can inhibit the growth of various bacterial strains, suggesting that 5-[(4-Hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one may have comparable effects.

Anti-Cancer Potential

The compound has been evaluated for its anti-cancer properties. In vitro studies showed that it could induce apoptosis in cancer cell lines. For instance, derivatives with similar structures have been reported to exhibit cytotoxicity against various cancer cell lines such as MCF7 and A549, with IC50 values indicating effective growth inhibition.

Compound	Cell Line	IC50 (µM)	Reference
5Z	MCF7	12.50
5Z	A549	26.00

The proposed mechanism of action involves the inhibition of specific enzymes and pathways critical for cell survival and proliferation:

• Tyrosinase Inhibition : The compound's structural similarity to known tyrosinase inhibitors suggests it may modulate melanin biosynthesis, which is relevant in treating hyperpigmentation disorders .
• Mitochondrial Interaction : Preliminary studies suggest that the compound may interact with mitochondrial pyruvate carriers, potentially disrupting metabolic pathways and leading to reduced cellular respiration.

Study on Antimicrobial Activity

In a comparative study involving several thiazole derivatives, it was found that compounds similar to 5-[(4-Hydroxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the structure-activity relationship (SAR) that enhances antimicrobial efficacy.

Evaluation of Anti-Cancer Effects

A notable case involved testing the compound on B16F10 melanoma cells. The results indicated a dose-dependent reduction in cell viability, with the most potent derivative showing an IC50 value of 10 µM. These findings support the potential use of this compound in cancer therapeutics.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Key structural analogues differ in substituents on the thiazol-4-one scaffold, particularly at positions 2 (piperazine/heterocycle) and 5 (arylidene group).

Table 1: Structural Comparison of Selected Analogues

Compound Name	Position 2 Substituent	Position 5 Substituent	Key Features
Target Compound	4-Phenylpiperazin-1-yl	4-Hydroxyphenylmethylidene	Balances hydrophilicity (OH) and lipophilicity (phenylpiperazine)
(5Z)-5-[(4-Methoxyphenyl)methylidene]-2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-one	4-Methylpiperazin-1-yl	4-Methoxyphenylmethylidene	Methoxy group enhances lipophilicity; methylpiperazine improves solubility
(5Z)-5-[(2-Ethoxyphenyl)methylidene]-2-[4-(3-trifluoromethylphenyl)piperazin-1-yl]-1,3-thiazol-4-one	4-(3-Trifluoromethylphenyl)piperazin-1-yl	2-Ethoxyphenylmethylidene	CF3 group increases electron-withdrawing effects; ethoxy enhances metabolic stability
(5Z)-5-[(4-Phenoxyphenyl)methylidene]-2-pyrrolidin-1-yl-1,3-thiazol-4-one	Pyrrolidin-1-yl	4-Phenoxyphenylmethylidene	Smaller heterocycle (pyrrolidine) reduces steric hindrance; IC50 = 0.135 μM (Autotaxin inhibition)
(5E)-5-[(Furan-2-yl)methylidene]-2-(4-hydroxypiperidin-1-yl)-1,3-thiazol-4-one	4-Hydroxypiperidin-1-yl	Furan-2-ylmethylidene	Hydroxypiperidine introduces H-bonding potential; furan enhances π-π stacking

Physicochemical and Pharmacokinetic Properties

• Molecular Weight & LogP: The target compound (C20H18N4O2S) has a molecular weight of ~386.45 g/mol. LogP values vary: The methoxy-substituted analogue has higher lipophilicity (LogP ~3.2), whereas the hydroxyl group in the target compound reduces LogP (~2.8), favoring solubility.

• Synthetic Routes :

  • The target compound is synthesized via condensation of 2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one with 4-hydroxybenzaldehyde, similar to methods in .
  • Analogues with trifluoromethyl groups (e.g., ) require specialized coupling agents, yielding 60–70% purity .

Stability and Metabolic Profile

• Oxidative Stability :
  • The hydroxyl group in the target compound increases susceptibility to oxidation, requiring formulation with antioxidants. Methoxy () and trifluoromethyl () groups enhance stability.
• Metabolic Pathways :
  • Piperazine rings undergo N-dealkylation, but phenyl substitution (target compound) slows metabolism compared to methylpiperazine () .